(1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine

• Molecular Formula: C8H8F3N
• Molecular Weight: 175.15 g/mol
• IUPAC Name: (1S)-1-(3,4-difluorophenyl)-2-fluoroethanamine
• InChI: InChI=1S/C8H8F3N/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,8H,4,12H2/t8-/m1/s1
• InChI Key: FTMXIVXJLPHNFN-MRVPVSSYSA-N
• Isomeric SMILES: C1=CC(=C(C=C1[C@@H](CF)N)F)F
• Canonical SMILES: C1=CC(=C(C=C1C(CF)N)F)F

Description

(1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine is a chiral amine featuring a 3,4-difluorophenyl group attached to a monofluoroethylamine backbone. Its molecular formula is C₈H₈F₃N, with a molecular weight of 199.15 g/mol. The stereochemistry at the C1 position (S-configuration) and the fluorine substitutions on both the aromatic ring and the ethylamine chain distinguish it from structurally related compounds. Fluorine atoms enhance metabolic stability, lipophilicity, and binding affinity in pharmaceutical contexts, making this compound a candidate for drug development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine typically involves the enantioselective reduction of a precursor ketone. One common method involves the use of a carbonyl reductase enzyme, which can be engineered for high enantioselectivity and catalytic efficiency . The reaction conditions often include the use of isopropanol as both a co-substrate and co-solvent to enhance the solubility of the substrate .

Industrial Production Methods

Industrial production of (1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine may involve similar enzymatic reduction processes, scaled up to meet production demands. The use of biocatalysts in industrial settings is advantageous due to their specificity, efficiency, and environmentally friendly nature .

Chemical Reactions Analysis

Types of Reactions

(1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Enantioselective reduction using carbonyl reductase enzymes.

Substitution: Nucleophilic substitution reactions can occur, particularly at the fluorinated positions on the phenyl ring.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: NADPH-dependent carbonyl reductase enzymes.

Solvents: Isopropanol, water, and other organic solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction typically produces enantiomerically pure alcohols .

Scientific Research Applications

(1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine has several applications in scientific research:

Medicinal Chemistry: It serves as a key intermediate in the synthesis of pharmaceutical compounds, particularly those with anticoagulant properties.

Organic Synthesis: Used as a building block for the synthesis of more complex molecules.

Biocatalysis: Employed in enzyme engineering studies to develop more efficient and selective biocatalysts.

Mechanism of Action

The mechanism of action of (1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of fluorine atoms can enhance the compound’s binding affinity and selectivity by forming strong hydrogen bonds and dipole interactions . The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomerism and Substitution Patterns

Fluorine Substitution on the Aromatic Ring

• 3,4-Difluorophenyl vs. 3,5-Difluorophenyl: Compounds like (S)-1-(3,5-Difluorophenyl)ethanamine hydrochloride (CAS 1213128-98-3) share a difluorophenyl group but differ in fluorine positions (3,5 vs. 3,4).
• 4-Fluorophenyl Derivatives: (1S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethylamine (CAS 929804-89-7) retains a single fluorine on the phenyl ring but introduces a trifluoroethylamine chain, increasing electron-withdrawing effects compared to the target compound’s monofluoroethylamine .

Fluorine Substitution on the Ethylamine Chain

• Monofluoro vs. Trifluoroethylamine: The compound (1S)-1-(3,4-Difluorophenyl)-2,2,2-trifluoroethylamine (CAS 1212973-13-1, C₈H₆F₅N) replaces the 2-fluoro group with a trifluoromethyl group, significantly altering polarity and acidity (pKa ~5–6 vs. ~8–9 for monofluoro derivatives) .
• Hydrochloride Salts :
  Salts like (S)-1-(3,4-Difluorophenyl)ethanamine hydrochloride (CAS 321318-19-8) improve aqueous solubility but lack the ethylamine-chain fluorine, reducing metabolic resistance .

Cyclopropane-Containing Analogues

• (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine (CAS 220352-38-5) introduces a rigid cyclopropane ring, which restricts conformational flexibility compared to the linear ethylamine chain of the target compound. This structural feature enhances selectivity in enzyme inhibition but may reduce bioavailability due to increased steric hindrance .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Salt Form
(1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine	C₈H₈F₃N	199.15	3,4-Difluorophenyl, 2-fluoroethylamine	Not specified
(1S)-1-(3,4-Difluorophenyl)-2,2,2-trifluoroethylamine	C₈H₆F₅N	211.13	3,4-Difluorophenyl, trifluoroethylamine	None
(S)-1-(3,4-Difluorophenyl)ethanamine hydrochloride	C₈H₈F₂N·HCl	207.61	3,4-Difluorophenyl, unsubstituted ethylamine	Hydrochloride
(1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine	C₉H₈F₂N	183.17	3,4-Difluorophenyl, cyclopropane	Hydrochloride

Key Observations :

• Trifluoroethylamine derivatives exhibit lower basicity (pKa ~5–6) due to strong electron-withdrawing effects, whereas monofluoroethylamines retain moderate basicity (pKa ~8–9) .
• Hydrochloride salts enhance solubility (e.g., ~50–100 mg/mL in water) but may require pH adjustment for stability .

Biological Activity

The compound (1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine is a fluorinated organic molecule that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article provides an in-depth analysis of its biological activity, including synthesis methods, pharmacological implications, and relevant case studies.

Structure

• Molecular Formula : C$_8$H$_9$F$_3$N
• Key Features :
  • Contains a difluorophenyl group.
  • Features a fluoroethylamine moiety.
  • Exhibits chirality at the carbon adjacent to the amine group.

Lipophilicity and Bioactivity

The incorporation of fluorine atoms into organic compounds often enhances their lipophilicity, which can significantly influence their pharmacokinetic and pharmacodynamic properties. This characteristic makes (1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine a subject of interest for therapeutic applications.

Pharmacological Studies

Research indicates that (1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine interacts with various biological targets, potentially influencing neurotransmitter systems. Preliminary studies suggest its involvement in pathways related to mood regulation and cognition.

Table 1: Summary of Biological Activities

Activity	Description
Neurotransmitter Interaction	Potential modulation of serotonin and dopamine receptors.
Antimicrobial Properties	Evaluated for activity against Mycobacterium tuberculosis in structural studies .
Cytotoxicity	Assessed in cell lines for anticancer potential; further studies needed.

Study on Antimycobacterial Activity

A notable study explored the antimycobacterial properties of structurally similar compounds to (1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine. The findings indicated that modifications in the fluorination pattern could enhance activity against Mycobacterium tuberculosis, suggesting a potential therapeutic application for this compound .

Toxicity Assessment

In toxicity assessments involving animal models, (1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine demonstrated a favorable safety profile at various dosages. No significant mortality was observed during long-term studies, highlighting its potential as a safe therapeutic agent .

Synthesis Methods

The synthesis of (1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine typically involves multi-step organic reactions. Common methodologies include:

• Nucleophilic Substitution Reactions : Utilized for introducing the difluorophenyl group.
• Reduction Processes : Employed to convert difluoroamide intermediates into the final amine product.

Table 2: Synthetic Routes Overview

Route	Description
Difluoroamide Reduction	Conversion of difluoroamide precursors through reduction.
Fluoroethylamine Coupling	Amide coupling reactions to attach fluoroethylamine moiety.

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing enantiomerically pure (1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine?

• Methodological Answer : The synthesis typically involves asymmetric catalysis or chiral resolution. For example, chiral auxiliaries or enantioselective reduction of prochiral ketones (e.g., using borane catalysts) can yield the desired (1S)-configuration. Fluorination steps may employ reagents like DAST (diethylaminosulfur trifluoride) or Deoxo-Fluor® to introduce fluorine atoms at specific positions. Reaction conditions (temperature, solvent polarity) must be optimized to minimize racemization .

Q. How can NMR and mass spectrometry be utilized to confirm the stereochemistry and purity of this compound?

• Methodological Answer :

• ¹H/¹⁹F NMR : Distinct splitting patterns from coupling between fluorine and adjacent protons (e.g., J-coupling values) help confirm substitution patterns. For stereochemistry, NOESY/ROESY experiments can identify spatial proximity of substituents.
• High-resolution MS : Accurate mass measurements verify molecular formula (C₈H₇F₃N).
• Chiral HPLC : Separates enantiomers using chiral stationary phases (e.g., cellulose derivatives) to validate enantiomeric excess ≥98% .

Q. What in vitro assays are suitable for preliminary assessment of this compound’s biological activity?

• Methodological Answer : Receptor-binding assays (e.g., radioligand displacement for neurotransmitter transporters) or enzyme inhibition studies (e.g., monoamine oxidase) are common. Fluorine’s electronegativity enhances binding affinity to hydrophobic pockets in target proteins. Dose-response curves (IC₅₀/EC₅₀) and selectivity profiling against related receptors (e.g., serotonin vs. dopamine transporters) are critical .

Advanced Research Questions

Q. How can computational methods predict the metabolic stability of (1S)-1-(3,4-Difluorophenyl)-2-fluoroethanamine?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculates bond dissociation energies to identify labile sites (e.g., C-F bonds).
• Molecular Dynamics (MD) : Simulates interactions with cytochrome P450 enzymes to predict oxidation pathways.
• ADMET Prediction Tools : Software like SwissADME or Schrödinger’s QikProp estimates metabolic half-life and blood-brain barrier permeability .

Q. What strategies optimize enantiomeric excess during large-scale synthesis?

• Methodological Answer :

• Dynamic Kinetic Resolution : Combines asymmetric catalysis (e.g., Ru-BINAP complexes) with in-situ racemization of undesired enantiomers.
• Continuous Flow Chemistry : Enhances reproducibility and reduces side reactions via precise temperature/pressure control.
• Crystallization-Induced Diastereomer Transformation : Uses chiral resolving agents (e.g., tartaric acid derivatives) to isolate the (1S)-enantiomer .

Q. How do structural modifications (e.g., fluorine position) impact pharmacological activity?

• Methodological Answer :

• SAR Studies : Synthesize analogs with fluorination at 2-, 4-, or 5-positions of the phenyl ring. Compare binding affinities using radiolabeled assays.
• X-ray Crystallography : Resolve ligand-receptor co-crystal structures to map fluorine’s role in hydrogen bonding or hydrophobic interactions.
• Free-Energy Perturbation (FEP) : Computes relative binding energies of analogs to prioritize synthesis .

Q. How can contradictory data on in vivo efficacy be resolved?

• Methodological Answer :

• Meta-Analysis : Pool data from multiple studies to identify confounding variables (e.g., dosing regimens, animal models).
• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling : Links plasma concentration-time profiles to observed effects.
• Controlled Replication : Standardize experimental conditions (e.g., diet, circadian rhythm) to minimize variability .